Cas no 1306644-88-1 (2-(2-{(2,2,2-trifluoroethoxy)carbonylamino}-1,3-thiazol-4-yl)acetic acid)

• Product Name: 2-(2-{(2,2,2-trifluoroethoxy)carbonylamino}-1,3-thiazol-4-yl)acetic acid
• CAS No: 1306644-88-1
• MF: C₈H₇F₃N₂O₄S
• MW: 284.212391138077
• CID: 5053424
• Update Time: 2025-06-13

2-(2-{(2,2,2-trifluoroethoxy)carbonylamino}-1,3-thiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{[(2,2,2-trifluoroethoxy)carbonyl]amino}-1,3-thiazol-4-yl)acetic acid
• 2-(2-([(2,2,2-Trifluoroethoxy)carbonyl]amino)-1,3-thiazol-4-yl)acetic acid
• NE61071
• Z1238546092
• 2-[2-(2,2,2-trifluoroethoxycarbonylamino)-1,3-thiazol-4-yl]acetic acid
• 2-(2-{(2,2,2-trifluoroethoxy)carbonylamino}-1,3-thiazol-4-yl)acetic acid

• Inchi： 1S/C8H7F3N2O4S/c9-8(10,11)3-17-7(16)13-6-12-4(2-18-6)1-5(14)15/h2H,1,3H2,(H,14,15)(H,12,13,16)
• InChI Key： KXQDUYXDGIFKMN-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)O)N=C1NC(=O)OCC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 326
• XLogP3: 1.5
• Topological Polar Surface Area: 117

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-(2-{(2,2,2-trifluoroethoxy)carbonylamino}-1,3-thiazol-4-yl)acetic acid

Comprehensive Overview of 2-(2-{(2,2,2-Trifluoroethoxy)carbonylamino}-1,3-thiazol-4-yl)acetic Acid (CAS No. 1306644-88-1)

The compound 2-(2-{(2,2,2-trifluoroethoxy)carbonylamino}-1,3-thiazol-4-yl)acetic acid (CAS No. 1306644-88-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazole core and a trifluoroethoxy group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for fluorinated compounds like 2-(2-{(2,2,2-trifluoroethoxy)carbonylamino}-1,3-thiazol-4-yl)acetic acid has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic properties. The compound's CAS No. 1306644-88-1 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the key features of this compound is its thiazole ring, a heterocyclic structure known for its versatility in drug design. Thiazole derivatives are often explored for their antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of a trifluoroethoxy group further enhances the molecule's lipophilicity, a critical factor in drug absorption and distribution. These attributes make 2-(2-{(2,2,2-trifluoroethoxy)carbonylamino}-1,3-thiazol-4-yl)acetic acid a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions, including the formation of the thiazole ring and subsequent functionalization with the trifluoroethoxy moiety. Researchers often optimize these processes to achieve high yields and purity, as these factors are crucial for its application in preclinical studies. The compound's CAS No. 1306644-88-1 serves as a unique identifier in chemical catalogs, ensuring accurate sourcing and reproducibility in experiments.

Beyond pharmaceuticals, 2-(2-{(2,2,2-trifluoroethoxy)carbonylamino}-1,3-thiazol-4-yl)acetic acid has potential applications in agrochemicals. Fluorinated compounds are increasingly used in crop protection due to their resistance to degradation and ability to target specific pests. This dual applicability in human health and agriculture underscores the compound's versatility and broad industrial relevance.

As the scientific community continues to explore sustainable chemistry and green synthesis methods, compounds like 2-(2-{(2,2,2-trifluoroethoxy)carbonylamino}-1,3-thiazol-4-yl)acetic acid are being reevaluated for their environmental impact. Researchers are investigating eco-friendly production techniques to minimize waste and energy consumption, aligning with global sustainability goals. This focus on green chemistry is a hot topic in both academic and industrial settings.

In conclusion, 2-(2-{(2,2,2-trifluoroethoxy)carbonylamino}-1,3-thiazol-4-yl)acetic acid (CAS No. 1306644-88-1) represents a fascinating intersection of chemistry, biology, and environmental science. Its structural complexity and functional diversity make it a subject of ongoing research, with potential breakthroughs in drug development and agrochemical innovation. As interest in fluorinated compounds grows, this molecule is poised to play a pivotal role in advancing scientific knowledge and industrial applications.